2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate
Description
“2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate” is a chemical compound with the CAS Number: 1198800-21-3 . It has a molecular weight of 353.06 . The IUPAC name for this compound is perfluorophenyl 1-bromoethene-1-sulfonate .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, 1,2-dibromoethane-1-sulfonyl fluoride (DESF) has been demonstrated as a bench-stable and readily accessible precursor to the robust SuFEx connector, 1-bromoethene-1-sulfonyl fluoride (BESF) .Molecular Structure Analysis
The InChI code for “2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate” is 1S/C8H2BrF5O3S/c1-2(9)18(15,16)17-8-6(13)4(11)3(10)5(12)7(8)14/h1H2 . This provides a standardized textual identifier for the molecular structure.Chemical Reactions Analysis
The in situ generation of BESF from DESF opens up several new reaction profiles, including application in the syntheses of unprecedented 3-substituted isoxazole-5-sulfonyl fluorides, 1-substituted-1H-1,2,3-triazole-4-sulfonyl fluorides, 2-amino-1-bromoethane-1-sulfonyl fluorides and 4-bromo-β-sultams in good to excellent yields .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been reported. For instance, 2,3,4,5,6-Pentafluorothiophenol has a boiling point of 143 °C, a melting point of -24 °C, and a density of 1.501 g/mL at 25 °C .Mechanism of Action
Future Directions
The use of “2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate” and related compounds in the field of SuFEx click chemistry opens up several new possibilities for the synthesis of unprecedented compounds . This could have significant implications for the development of new materials and pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate involves the reaction of pentafluorophenol with thionyl chloride to form pentafluorophenyl chloride. This intermediate is then reacted with ethylene oxide to form pentafluorophenyl 1-hydroxyethane. The final step involves the reaction of pentafluorophenyl 1-hydroxyethane with sulfur trioxide and bromine to form the desired product.", "Starting Materials": [ "Pentafluorophenol", "Thionyl chloride", "Ethylene oxide", "Sulfur trioxide", "Bromine" ], "Reaction": [ "Step 1: React pentafluorophenol with thionyl chloride to form pentafluorophenyl chloride.", "Step 2: React pentafluorophenyl chloride with ethylene oxide to form pentafluorophenyl 1-hydroxyethane.", "Step 3: React pentafluorophenyl 1-hydroxyethane with sulfur trioxide and bromine to form 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate." ] } | |
CAS RN |
1198800-21-3 |
Molecular Formula |
C8H2BrF5O3S |
Molecular Weight |
353.1 |
Purity |
95 |
Origin of Product |
United States |
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